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Introduction
CD38, a transmembrane glycoprotein, is a multifaceted molecule with roles as both a receptor

and an ectoenzyme.[1][2][3] It is expressed on the surface of numerous immune cells, including

B cells, T cells, natural killer (NK) cells, and plasma cells.[1][4][5] Its expression levels are

dynamic and often correlate with cell activation and differentiation, making it a critical biomarker

in various physiological and pathological processes.[1] CD38 plays a significant role in signal

transduction and calcium signaling.[3][6] As an enzyme, it catalyzes the synthesis of cyclic

ADP-ribose (cADPR) and adenosine diphosphate ribose (ADPR) from nicotinamide adenine

dinucleotide (NAD+).[1][3] These molecules act as second messengers, mobilizing intracellular

calcium and influencing cellular functions such as proliferation, differentiation, and apoptosis.[1]

[7] Given its role in immune regulation and its high expression on certain hematological

malignancies like multiple myeloma, CD38 has emerged as a key therapeutic target.[6][8]

Accurate and reproducible measurement of CD38 expression is therefore paramount for basic

research, clinical diagnostics, and the development of targeted therapies.[9] Flow cytometry is
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a powerful technique for the precise quantification of CD38 expression at the single-cell level.

[9]

CD38 Signaling Pathway
The enzymatic activity of CD38 is central to its function. By converting NAD+ to cADPR and

ADPR, CD38 initiates a signaling cascade that leads to the release of calcium from intracellular

stores.[1][6] This increase in intracellular calcium, in turn, modulates a variety of downstream

cellular processes, including gene expression, cell activation, and chemotaxis.[1]
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Caption: Diagram of the CD38 signaling pathway.

Experimental Protocol: Flow Cytometry Analysis of
CD38 Expression
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This protocol provides a general framework for the analysis of CD38 expression on peripheral

blood mononuclear cells (PBMCs). Optimization may be required for different cell types or

experimental conditions.

I. Materials and Reagents
Sample: Fresh whole blood collected in EDTA tubes.

Antibodies:

Fluorochrome-conjugated anti-human CD38 antibody (e.g., PE-conjugated).

Fluorochrome-conjugated antibodies to identify cell populations of interest (e.g., anti-CD3,

anti-CD19, anti-CD56).

Isotype control corresponding to the anti-CD38 antibody.

Buffers:

Phosphate-buffered saline (PBS).

Staining Buffer (e.g., PBS with 2% Fetal Bovine Serum and 0.1% Sodium Azide).

Red Blood Cell (RBC) Lysis Buffer.

Equipment:

Flow cytometer.

Centrifuge.

Vortex mixer.

Micropipettes.

5 mL polystyrene tubes.

II. Experimental Workflow
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Caption: Experimental workflow for CD38 expression analysis.

III. Step-by-Step Protocol
Sample Preparation:

Collect whole blood into EDTA-containing tubes. All subsequent steps should be

performed on ice or at 4°C to maintain cell viability.

For PBMCs, a density gradient centrifugation (e.g., using Ficoll-Paque) can be performed.

Alternatively, a red blood cell lysis can be done.

Red Blood Cell Lysis (if using whole blood):

Add 100 µL of whole blood to a 5 mL polystyrene tube.

Add 2 mL of 1X RBC Lysis Buffer and vortex gently.

Incubate for 10 minutes at room temperature in the dark.

Centrifuge at 300-400 x g for 5 minutes at 4°C.

Decant the supernatant and wash the cell pellet with 2 mL of cold PBS.

Centrifuge again and discard the supernatant.

Cell Staining:

Resuspend the cell pellet in 100 µL of cold Staining Buffer.

Add the predetermined optimal concentration of the fluorochrome-conjugated anti-CD38

antibody and other cell surface marker antibodies.

For the isotype control tube, add the corresponding fluorochrome-conjugated isotype

control antibody at the same concentration as the anti-CD38 antibody.

Vortex gently and incubate for 20-30 minutes at 4°C in the dark.
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Wash the cells by adding 2 mL of cold Staining Buffer and centrifuge at 300-400 x g for 5

minutes at 4°C.

Discard the supernatant and resuspend the cell pellet in 300-500 µL of Staining Buffer for

flow cytometric analysis.

Data Acquisition:

Set up the flow cytometer with appropriate laser and filter configurations for the

fluorochromes used.

Use unstained cells to set the forward scatter (FSC) and side scatter (SSC) voltages and

to check for autofluorescence.

Use single-color controls to set up compensation to correct for spectral overlap between

fluorochromes.

Acquire a sufficient number of events for each sample to ensure statistical significance.

Data Analysis and Gating Strategy:

Gate on the cell population of interest based on FSC and SSC to exclude debris and dead

cells.

Create a doublet discrimination gate using FSC-A versus FSC-H to exclude cell

aggregates.

Identify specific immune cell subsets using their respective markers (e.g., CD3+ for T cells,

CD19+ for B cells, CD56+ for NK cells).

Within each gated population, analyze the expression of CD38. The isotype control is used

to set the gate for positive CD38 expression.

Record the percentage of CD38 positive cells and the mean fluorescence intensity (MFI)

of CD38 expression.
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Data Presentation: CD38 Expression on Immune
Cell Subsets
The expression of CD38 varies across different immune cell populations. The following table

summarizes typical CD38 expression levels on various lymphocytes from healthy donors.

Cell Population Marker(s)
Typical % of CD38+
Cells (Mean ± SD)

Median Mean
Fluorescence
Intensity (MFI)
(Range)

T-helper cells CD3+ CD4+ 70.54 ± 13.38[10] -

Cytotoxic T cells CD3+ CD8+ 52.36 ± 14.94[10] -

B cells CD19+ 75.57 ± 10.36[10] -

NK cells CD3- CD56+ 91.09 ± 3.98[10] 5.2 (1.8 - 16)[11]

Plasma cells CD19+ CD38-bright -
73.7 (19.26 - 216.3)

[11]

Monocytes - 5.41 (1.2 - 18)[11]

Note: Values can vary depending on the donor, antibody clone, fluorochrome, and instrument

settings.

Troubleshooting
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Issue Possible Cause Solution

High background staining
- Non-specific antibody

binding- Dead cells

- Use an Fc block prior to

staining.- Use a viability dye to

exclude dead cells from the

analysis.

Weak or no signal

- Incorrect antibody

concentration- Improper

storage of antibody- Low target

expression

- Titrate the antibody to

determine the optimal

concentration.- Check antibody

storage conditions and

expiration date.- Use a positive

control cell line known to

express CD38.

High compensation values

- Inappropriate fluorochrome

combination- Incorrect

compensation settings

- Choose fluorochromes with

minimal spectral overlap.- Use

single-stained compensation

controls and ensure they are

bright enough.

Conclusion
This document provides a comprehensive guide for the analysis of CD38 expression by flow

cytometry. The detailed protocol, along with the signaling pathway diagram and data

presentation table, offers a valuable resource for researchers and professionals in the field.

Adherence to proper sample preparation, staining procedures, and data analysis strategies is

crucial for obtaining accurate and reproducible results, which are essential for advancing our

understanding of CD38 biology and its role in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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